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Compound of Interest

Compound Name: 2-(Propylamino)fluoren-9-one

CAS No.: 92962-48-6

Cat. No.: B14362792

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic characterization

of 2-(Propylamino)fluoren-9-one, a derivative of the versatile fluorenone core. This document

is intended for researchers, scientists, and drug development professionals engaged in the

synthesis, identification, and analysis of novel organic compounds. By leveraging fundamental

principles and comparative data from analogous structures, this guide offers a predictive

analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data for the title compound, alongside validated experimental protocols for data

acquisition.

Introduction
2-(Propylamino)fluoren-9-one belongs to the family of aminofluorenones, a class of

compounds with significant interest in medicinal chemistry and materials science due to their

unique photophysical properties and biological activities. The core structure, fluoren-9-one, is a

polycyclic aromatic ketone known for its fluorescent properties. The introduction of an N-

propylamino group at the 2-position is expected to modulate these properties and introduce

new chemical characteristics. Accurate spectroscopic characterization is paramount for
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confirming the identity and purity of synthesized 2-(Propylamino)fluoren-9-one. This guide will

delve into the predicted spectroscopic signatures of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic

compounds by providing detailed information about the chemical environment of individual

atoms. For 2-(Propylamino)fluoren-9-one, both ¹H and ¹³C NMR will be crucial for confirming

the presence and connectivity of the propylamino substituent and the fluorenone backbone.

Predicted ¹H NMR Spectroscopic Data
The ¹H NMR spectrum is anticipated to display signals corresponding to the aromatic protons

of the fluorenone core and the aliphatic protons of the propyl group. The chemical shifts are

influenced by the electron-donating nature of the amino group and the electron-withdrawing

effect of the carbonyl group.

Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration Assignment

~ 7.6 - 7.8 m 3H
Aromatic protons

ortho to carbonyl

~ 7.2 - 7.4 m 2H
Aromatic protons

meta to carbonyl

~ 6.8 - 7.0 m 2H
Aromatic protons on

the substituted ring

~ 3.1 - 3.3 t 2H -NH-CH₂-CH₂-CH₃

~ 1.6 - 1.8 sextet 2H -NH-CH₂-CH₂-CH₃

~ 0.9 - 1.1 t 3H -NH-CH₂-CH₂-CH₃

~ 5.0 - 6.0 br s 1H -NH-

Interpretation of the ¹H NMR Spectrum
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The aromatic region of the spectrum is expected to be complex due to the substituted nature of

the fluorenone ring system. The protons on the unsubstituted ring will likely resonate at a lower

field (higher ppm) compared to those on the ring bearing the amino group, which is an electron-

donating group and thus increases the electron density on the adjacent protons, causing an

upfield shift.

The propyl group should exhibit a clear pattern: a triplet for the terminal methyl protons, a

sextet (or multiplet) for the central methylene protons, and a triplet for the methylene protons

attached to the nitrogen. The broad singlet for the N-H proton is characteristic and its chemical

shift can be concentration and solvent dependent.

Predicted ¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Predicted Chemical Shift (δ, ppm) Assignment

~ 190 - 195 C=O (Ketone)

~ 145 - 155 Aromatic C-N

~ 130 - 140 Quaternary aromatic carbons

~ 110 - 130 Aromatic C-H

~ 45 - 50 -NH-CH₂-CH₂-CH₃

~ 22 - 27 -NH-CH₂-CH₂-CH₃

~ 10 - 15 -NH-CH₂-CH₂-CH₃

Interpretation of the ¹³C NMR Spectrum
The carbonyl carbon is expected to be the most downfield signal. The aromatic region will show

a number of signals corresponding to the 13 carbons of the fluorenone core. The carbon

attached to the nitrogen atom will be significantly shifted compared to the unsubstituted

fluorenone. The three distinct signals in the aliphatic region will confirm the presence of the

propyl group.
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Experimental Protocol for NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of 2-(Propylamino)fluoren-9-one in approximately 0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.[1]

Ensure the sample is fully dissolved; gentle warming or sonication may be applied if

necessary.

Data Acquisition:

Instrument: A 400 MHz or higher field NMR spectrometer.

¹H NMR:

Pulse sequence: Standard single-pulse experiment.

Spectral width: 0-12 ppm.

Number of scans: 16-64, depending on sample concentration.

Relaxation delay: 1-2 seconds.

¹³C NMR:

Pulse sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Spectral width: 0-220 ppm.

Number of scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation delay: 2-5 seconds.
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Sample Preparation

Data Acquisition

Data Processing

Weigh 5-10 mg of sample Dissolve in 0.7 mL
of deuterated solvent Transfer to NMR tube Insert sample into

NMR spectrometer

Acquire 1H spectrum

Acquire 13C spectrum

Fourier Transform Phase and baseline correction Integration and peak picking Structural elucidation

Click to download full resolution via product page

Caption: NMR Spectroscopy Workflow

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. For 2-(Propylamino)fluoren-9-one, key functional groups

to be identified are the carbonyl (C=O) of the ketone, the N-H bond of the secondary amine,

and the C-N and C-H bonds.

Predicted IR Spectroscopic Data
Predicted Wavenumber

(cm⁻¹)
Intensity Assignment

~ 3350 - 3450 Medium N-H stretch (secondary amine)

~ 3000 - 3100 Medium Aromatic C-H stretch

~ 2850 - 2960 Medium Aliphatic C-H stretch

~ 1690 - 1710 Strong C=O stretch (ketone)

~ 1600 - 1620 Medium Aromatic C=C stretch

~ 1500 - 1550 Medium N-H bend

~ 1250 - 1350 Medium C-N stretch

Interpretation of the IR Spectrum
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The most prominent peak in the IR spectrum is expected to be the strong absorption from the

carbonyl group of the fluorenone moiety.[2] The presence of a medium intensity peak in the

region of 3350-3450 cm⁻¹ would be indicative of the N-H stretch of the secondary amine.[3]

The aliphatic C-H stretching vibrations from the propyl group will appear just below 3000 cm⁻¹,

while the aromatic C-H stretches will be observed just above 3000 cm⁻¹. The fingerprint region

(below 1500 cm⁻¹) will contain a complex pattern of absorptions corresponding to various

bending and stretching vibrations, including the C-N stretch, which can be used for

confirmation of the overall structure.

Experimental Protocol for IR Spectroscopy
Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 2-(Propylamino)fluoren-9-one with approximately 100-

200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine,

homogeneous powder is obtained.[4][5][6]

Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.[6]

Data Acquisition:

Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

Mode: Transmission.

Spectral range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of scans: 16-32.

A background spectrum of the empty sample compartment should be collected prior to

sample analysis.
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Sample Preparation (KBr) Data Acquisition Data Analysis

Grind 1-2 mg sample
with 100-200 mg KBr

Press into a
transparent pellet

Place pellet in
FTIR spectrometer Collect IR spectrum Identify characteristic

functional group peaks
Compare with reference

spectra

Click to download full resolution via product page

Caption: IR Spectroscopy Workflow

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique for determining the molecular weight and

elemental composition of a compound. It also provides structural information through the

analysis of fragmentation patterns.

Predicted Mass Spectrometric Data (Electron Ionization -
EI)

Molecular Ion (M⁺): m/z = 237 (Calculated for C₁₆H₁₅NO)

Key Fragmentation Peaks (m/z):

208: [M - C₂H₅]⁺ (Loss of an ethyl radical via alpha-cleavage)

180: [M - C₃H₇N]⁺ (Loss of the propylamino group, fluorenone cation)

152: [180 - CO]⁺ (Loss of carbon monoxide from the fluorenone cation)

Interpretation of the Mass Spectrum
The mass spectrum of 2-(Propylamino)fluoren-9-one is expected to show a distinct molecular

ion peak at m/z 237, which corresponds to its molecular weight. According to the nitrogen rule,

an odd molecular weight is expected for a compound containing a single nitrogen atom.[7]

A characteristic fragmentation pathway for amines is alpha-cleavage, which involves the

breaking of a bond adjacent to the nitrogen atom.[8][9] In this case, cleavage of the C-C bond
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of the propyl group would lead to the loss of an ethyl radical (C₂H₅•), resulting in a fragment ion

at m/z 208. The most intense peak in the spectrum of amines often results from this alpha-

cleavage.[10]

Another significant fragmentation would be the cleavage of the C-N bond, leading to the

formation of the stable fluorenone cation at m/z 180. This ion could further lose a molecule of

carbon monoxide (CO) to give a fragment at m/z 152.

Experimental Protocol for Mass Spectrometry
Sample Introduction:

A small amount of the sample can be introduced directly into the ion source via a direct

insertion probe or, if sufficiently volatile and thermally stable, via a gas chromatograph (GC-

MS).

Data Acquisition (EI-MS):

Instrument: A mass spectrometer equipped with an electron ionization source.

Ionization energy: 70 eV.

Mass range: m/z 50-500.

Scan speed: 1 scan/second.

Sample Introduction Data Acquisition Data Analysis

Introduce sample into
the ion source Ionize sample (e.g., EI) Separate ions by m/z Detect ions Generate mass spectrum Identify molecular ion

and fragment peaks
Elucidate fragmentation

pathways

Click to download full resolution via product page

Caption: Mass Spectrometry Workflow

Conclusion
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The comprehensive spectroscopic analysis outlined in this guide provides a robust framework

for the characterization of 2-(Propylamino)fluoren-9-one. The predicted NMR, IR, and MS

data, derived from the analysis of its structural components, offer a clear set of benchmarks for

researchers to confirm the successful synthesis and purity of this compound. The detailed

experimental protocols provide a standardized approach to data acquisition, ensuring

reproducibility and reliability of the results. This guide serves as a valuable resource for

scientists working with fluorenone derivatives and other novel organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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